Cas no 1643575-56-7 (2-Bromo-6-cyanopyridine-d3)
2-Bromo-6-cyanopyridine-d3 structure
Product Name:2-Bromo-6-cyanopyridine-d3
CAS No:1643575-56-7
MF:C6H3BrN2
MW:186.023905038834
CID:6810284
PubChem ID:133553800
Update Time:2025-03-06
2-Bromo-6-cyanopyridine-d3 Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-cyanopyridine-d3
- 1643575-56-7
- CS-19706
-
- Inchi: 1S/C6H3BrN2/c7-6-3-1-2-5(4-8)9-6/h1-3H/i1D,2D,3D
- InChI Key: HNEBPTAKURBYRM-CBYSEHNBSA-N
- SMILES: BrC1=C([2H])C([2H])=C([2H])C(C#N)=N1
Computed Properties
- Exact Mass: 184.96679Da
- Monoisotopic Mass: 184.96679Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 36.7Ų
2-Bromo-6-cyanopyridine-d3 Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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